1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene

• CAS No.: 62897-51-2
• Molecular Formula: C20H26O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 1-methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene
• InChI: InChI=1S/C20H26O2/c1-5-14-22-19-12-8-17(9-13-19)20(15(2)3)16-6-10-18(21-4)11-7-16/h6-13,15,20H,5,14H2,1-4H3
• InChI Key: DPCAYKQFYLRZSD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(C)C

Description

1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene is an organic compound with a complex structure that includes a benzene ring substituted with methoxy, methyl, and propoxy groups

Preparation Methods

The synthesis of 1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene typically involves several steps, including the formation of intermediate compounds. One common synthetic route involves the alkylation of a methoxy-substituted benzene ring with a propoxy-substituted alkyl halide under basic conditions. The reaction conditions often include the use of a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the methoxy group, facilitating the nucleophilic substitution reaction.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the benzene ring or the reduction of other functional groups.

Substitution: Electrophilic aromatic substitution reactions are common, where the methoxy and propoxy groups can be replaced by other substituents using reagents like halogens or nitro compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or acids, while substitution reactions can introduce various functional groups onto the benzene ring.

Scientific Research Applications

1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studies of aromatic substitution reactions.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene involves its interaction with specific molecular targets and pathways. The methoxy and propoxy groups can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity to enzymes or receptors. These interactions can modulate the activity of biological pathways, leading to various physiological effects.

Comparison with Similar Compounds

1-Methoxy-4-[2-methyl-1-(4-propoxyphenyl)propyl]benzene can be compared with similar compounds such as:

1-Methoxy-4-methylbenzene: Lacks the propoxy group, resulting in different chemical reactivity and applications.

1-Methoxy-4-propylbenzene: Similar structure but with a propyl group instead of the more complex propoxyphenyl group, leading to different physical and chemical properties.

1-Methoxy-4-(1-propenyl)benzene: